2-(2-Chlorophenyl)-N-(1-cyano-3-methylcyclohexyl)acetamide

• IUPAC Name: 2-(2-chlorophenyl)-N-(1-cyano-3-methylcyclohexyl)acetamide
• InChI: InChI=1S/C16H19ClN2O/c1-12-5-4-8-16(10-12,11-18)19-15(20)9-13-6-2-3-7-14(13)17/h2-3,6-7,12H,4-5,8-10H2,1H3,(H,19,20)
• InChI Key: MKXMAYAEGLJBKB-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCC(C1)(C#N)NC(=O)CC2=CC=CC=C2Cl
• Molecular Formula: C16H19ClN2O
• Molecular Weight: 290.79 g/mol

Description

2-(2-Chlorophenyl)-N-(1-cyano-3-methylcyclohexyl)acetamide, also known as CP-47,497, is a synthetic cannabinoid that has been extensively studied for its potential medical applications. This compound was first synthesized in the early 1990s by Pfizer, and since then, it has been the subject of numerous scientific studies.

Mechanism of Action

2-(2-Chlorophenyl)-N-(1-cyano-3-methylcyclohexyl)acetamide acts on the endocannabinoid system in the body, which is involved in regulating a variety of physiological processes, including pain, inflammation, and appetite. Specifically, 2-(2-Chlorophenyl)-N-(1-cyano-3-methylcyclohexyl)acetamide acts as a cannabinoid receptor agonist, binding to the CB1 and CB2 receptors in the body.
Biochemical and Physiological Effects:
2-(2-Chlorophenyl)-N-(1-cyano-3-methylcyclohexyl)acetamide has been shown to have a variety of biochemical and physiological effects, including reducing pain and inflammation, increasing appetite, and reducing seizure activity. Additionally, it has been shown to have a neuroprotective effect in animal models of neurological disorders.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(2-Chlorophenyl)-N-(1-cyano-3-methylcyclohexyl)acetamide in lab experiments is that it is a synthetic compound, which allows for greater control over its properties and purity. Additionally, it has been extensively studied, and its effects and mechanisms of action are well understood. However, one limitation of using 2-(2-Chlorophenyl)-N-(1-cyano-3-methylcyclohexyl)acetamide in lab experiments is that it may not accurately reflect the effects of natural cannabinoids in the body.

Future Directions

There are several future directions for research on 2-(2-Chlorophenyl)-N-(1-cyano-3-methylcyclohexyl)acetamide. One area of interest is in developing new synthetic cannabinoids with improved therapeutic properties. Additionally, further research is needed to fully understand the mechanisms of action of 2-(2-Chlorophenyl)-N-(1-cyano-3-methylcyclohexyl)acetamide and other cannabinoids. Finally, there is a need for more research on the potential long-term effects of using synthetic cannabinoids for medical purposes.

Synthesis Methods

The synthesis of 2-(2-Chlorophenyl)-N-(1-cyano-3-methylcyclohexyl)acetamide involves the reaction of 2-chlorobenzonitrile with 1-cyano-3-methylcyclohexane in the presence of a base, followed by acetylation with acetic anhydride. The resulting product is then purified by column chromatography to obtain 2-(2-Chlorophenyl)-N-(1-cyano-3-methylcyclohexyl)acetamide.

Scientific Research Applications

2-(2-Chlorophenyl)-N-(1-cyano-3-methylcyclohexyl)acetamide has been studied for its potential use in treating a variety of medical conditions, including pain, inflammation, and neurological disorders. It has been shown to have analgesic properties and to reduce inflammation in animal models. Additionally, 2-(2-Chlorophenyl)-N-(1-cyano-3-methylcyclohexyl)acetamide has been investigated for its potential use in treating neurological disorders such as epilepsy and multiple sclerosis.